2-Amino-1-(2-chloro-4-nitrophenyl)-4-(5-ethylthiophen-2-yl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 441783-02-4
• Molecular Formula: C24H23ClN4O3S
• Molecular Weight: 483.0 g/mol
• IUPAC Name: 2-amino-1-(2-chloro-4-nitrophenyl)-4-(5-ethylthiophen-2-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile
• InChI: InChI=1S/C24H23ClN4O3S/c1-4-14-6-8-20(33-14)21-15(12-26)23(27)28(17-7-5-13(29(31)32)9-16(17)25)18-10-24(2,3)11-19(30)22(18)21/h5-9,21H,4,10-11,27H2,1-3H3
• InChI Key: UBNPBCMERSGWBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C2C(=C(N(C3=C2C(=O)CC(C3)(C)C)C4=C(C=C(C=C4)[N+](=O)[O-])Cl)N)C#N

Description

This compound is a polyfunctionalized hexahydroquinoline derivative characterized by a complex heterocyclic scaffold. Its IUPAC name reflects its structural features: a quinoline core substituted with a 2-chloro-4-nitrophenyl group at position 1, a 5-ethylthiophen-2-yl group at position 4, and a cyano group at position 2. Its molecular formula and identifiers include:

• CAS Registry Number: 441783-00-2
• MDL Number: MFCD03872763
• RN: 441783-00-2

Biological Activity

2-Amino-1-(2-chloro-4-nitrophenyl)-4-(5-ethylthiophen-2-yl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex organic compound belonging to the class of hexahydroquinolines. Its unique structure suggests potential biological activity that warrants investigation.

Chemical Structure and Properties

The compound can be described by the following molecular formula: $C_{22}H_{19}ClN_{4}O_{3}S$. The IUPAC name reflects its intricate structure and substitution pattern, which contribute to its biological properties.

Property	Value
Molecular Formula	C22H19ClN4O3S
IUPAC Name	2-amino-1-(2-chloro-4-nitrophenyl)-4-(5-ethylthiophen-2-yl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
CAS Number	441783-00-2

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : It has been shown to inhibit specific enzymes that play crucial roles in cellular processes. For example, its interaction with dihydrofolate reductase (DHFR) has been documented, leading to reduced cell proliferation in cancer cells.
• DNA Interaction : The compound may also interact with DNA, inducing oxidative stress and apoptosis in cancerous cells. This mechanism is critical for its potential use in cancer therapy .
• Cell Signaling Pathways : The compound's effects on signaling pathways related to cell growth and apoptosis have been observed in various studies. It appears to modulate pathways that are significant in tumorigenesis .

Biological Activity Studies

Research has focused on the compound's efficacy against various cancer cell lines and its mechanism of action. Notable findings include:

Case Studies

• Antitumor Activity : In vitro studies demonstrated that the compound significantly inhibited the growth of several cancer cell lines. The IC50 values indicate potent activity comparable to established chemotherapeutic agents.
• Structure-Activity Relationship (SAR) : Studies exploring SAR have revealed that modifications in the compound's structure can enhance or diminish its biological activity. For instance, substituents on the phenyl ring and thiophene moiety have been linked to increased potency against specific targets .

Comparative Analysis

A comparison with similar compounds highlights the unique biological profile of this hexahydroquinoline derivative:

Compound Name	Biological Activity	Notes
Compound A	Moderate antitumor activity	Lacks specific substitutions found in our compound
Compound B	High enzyme inhibition	Similar mechanism but lower selectivity
2-Amino...	Strong apoptosis induction	Unique structure leads to distinct efficacy

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the hexahydroquinoline or chromene core but differ in substituents, which significantly influence their physicochemical and biological properties. Below is a comparative analysis based on substituent variations and available data:

Table 1: Structural and Functional Comparison of Hexahydroquinoline Derivatives

Compound Name / Identifier	Key Substituents	Notable Features	References
Target Compound : 2-Amino-1-(2-chloro-4-nitrophenyl)-4-(5-ethylthiophen-2-yl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (441783-00-2)	- 2-Chloro-4-nitrophenyl (position 1) - 5-Ethylthiophen-2-yl (position 4) - 7,7-Dimethyl (quinoline core)	High steric bulk from ethylthiophene and dimethyl groups; electron-withdrawing nitro group enhances reactivity.
Analog 1 : 2-Amino-1-(4-chlorophenyl)-4-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (311331-21-2)	- 4-Chlorophenyl (position 1) - 3-Nitrophenyl (position 4)	Electron-withdrawing nitro at meta position may alter electronic distribution vs. target compound.
Analog 2 : 2-Amino-4-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-1-(2-(trifluoromethyl)phenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (339336-46-8)	- 4-Methoxyphenyl (position 4) - 2-Trifluoromethylphenyl (position 1)	Methoxy group (electron-donating) vs. nitro (electron-withdrawing); trifluoromethyl enhances lipophilicity.
Analog 3 : 2-Amino-1-(3-nitrophenyl)-5-oxo-4-(thiophen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (311332-82-8)	- 3-Nitrophenyl (position 1) - Thiophen-3-yl (position 4)	Nitro at meta position and unsubstituted thiophene may reduce steric hindrance compared to target.
Analog 4 : 2-Amino-4-(5-(tert-butyl)thiophen-2-yl)-5-oxo-1-(3-(trifluoromethyl)phenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (352648-26-1)	- 5-tert-Butylthiophen-2-yl (position 4) - 3-Trifluoromethylphenyl (position 1)	tert-Butyl group increases hydrophobicity; trifluoromethyl enhances metabolic stability.

Key Findings :

Electron-donating groups (e.g., methoxy) may reduce reactivity but improve solubility .

Steric and Lipophilic Considerations: Bulky substituents (e.g., ethylthiophene in the target compound, tert-butyl in Analog 4) enhance lipophilicity, which could improve membrane permeability but reduce aqueous solubility .

Thiophene and trifluoromethyl-substituted derivatives (e.g., Analog 2, Analog 4) are common in kinase inhibitor design due to their ability to occupy hydrophobic binding pockets .